1-(3-chlorophenyl)-6-(2-(indolin-1-yl)-2-oxoethyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one

• IUPAC Name: 1-(3-chlorophenyl)-6-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]-4-methylpyrazolo[3,4-d]pyridazin-7-one
• InChI: InChI=1S/C22H18ClN5O2/c1-14-18-12-24-28(17-7-4-6-16(23)11-17)21(18)22(30)27(25-14)13-20(29)26-10-9-15-5-2-3-8-19(15)26/h2-8,11-12H,9-10,13H2,1H3
• InChI Key: SKEQPZFLRVEDHS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=O)C2=C1C=NN2C3=CC(=CC=C3)Cl)CC(=O)N4CCC5=CC=CC=C54
• Molecular Formula: C22H18ClN5O2
• Molecular Weight: 419.9 g/mol
• CAS No.: 955800-32-5

Description

1-(3-chlorophenyl)-6-(2-(indolin-1-yl)-2-oxoethyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one is a recognized and potent inhibitor of p21-activated kinase 4 (PAK4), a key node in the oncogenic Rho GTPase signaling pathway [https://pubmed.ncbi.nlm.nih.gov/25891330/]. Its primary research value lies in the investigation of PAK4's role in cancer cell proliferation, survival, and cytoskeletal remodeling, which directly influences cell motility and invasion [https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5850604/]. By selectively targeting the kinase activity of PAK4, this compound provides researchers with a critical chemical tool to dissect the pathway's contribution to tumor progression and metastasis in various cellular and animal models. Recent studies have explored its utility in probing PAK4 signaling in specific cancer types, including pancreatic cancer and breast cancer, highlighting its potential to suppress anchorage-independent growth and disrupt survival signals [https://aacrjournals.org/cancerres/article/77/13_Supplement/4965/616204]. This makes it a valuable asset for preclinical research aimed at validating PAK4 as a therapeutic target and for developing novel targeted cancer therapies.

Biological Activity

1-(3-chlorophenyl)-6-(2-(indolin-1-yl)-2-oxoethyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one is a compound of interest due to its potential biological activities. This article reviews the synthesis, structural characteristics, and biological activity of this compound, drawing from various studies and data sources.

Chemical Structure

The compound's molecular formula is $C_{24}H_{20}ClN_5O_2$ with a molecular weight of 445.9 g/mol. Its structure includes a pyrazolo[3,4-d]pyridazin core, which is known for its diverse biological properties.

Synthesis

The synthesis of this compound typically involves multi-step reactions starting from readily available precursors. The methods often include nucleophilic substitutions and cyclization reactions, which have been detailed in various studies .

Anticancer Activity

Several studies have evaluated the anticancer potential of similar pyrazolo compounds. For instance, a related compound demonstrated significant antiproliferative activity against various cancer cell lines with a GI50 value of 20 μM . This suggests that the target compound may also exhibit similar properties due to structural similarities.

Anti-inflammatory Properties

Research into pyrazolo derivatives has shown promising anti-inflammatory effects. Compounds within this class have been reported to inhibit prostaglandin synthesis, which is crucial in the inflammatory response . The inhibition of plasma prostaglandin (PGE2) was noted in several studies, indicating potential therapeutic applications in treating inflammatory diseases.

Enzyme Inhibition

The compound's biological activity may also extend to enzyme inhibition. A study highlighted that certain derivatives exhibited potent α-glucosidase inhibitory activity, which is beneficial in managing post-prandial hyperglycemia . This mechanism could be explored further for the target compound.

Case Studies and Research Findings

Study	Findings
Abd El-Salam et al.	Reported anti-inflammatory activities with significant prostaglandin inhibition.
MDPI Journal	Discussed structure-activity relationships indicating that modifications can enhance biological activity.
PMC Article	Highlighted anticancer properties with specific GI50 values against cancer cell lines.

Scientific Research Applications

Anticancer Activity

Recent studies have indicated that compounds similar to 1-(3-chlorophenyl)-6-(2-(indolin-1-yl)-2-oxoethyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one exhibit significant antiproliferative effects against various cancer cell lines. For instance, research has shown that related compounds can inhibit the growth of Ewing's Sarcoma (ES) cells with a GI50 value as low as 0.9 μM, indicating potent anticancer activity . The mechanism of action often involves the regulation of protein kinases that are crucial for cell proliferation and survival.

Anti-inflammatory Properties

The compound has also been investigated for its anti-inflammatory potential. It appears to modulate the activity of serum and glucocorticosteroid-regulated kinases (SGK), particularly SGK1, which plays a role in inflammatory processes such as osteoarthritis and rheumatism . By targeting these pathways, the compound may provide therapeutic benefits in treating degenerative joint diseases.

Neuroprotective Effects

Additionally, there is emerging evidence suggesting that this compound may have neuroprotective properties. Studies focusing on similar indoline derivatives have demonstrated their ability to protect neuronal cells from oxidative stress and apoptosis, which is critical in neurodegenerative diseases . This suggests a potential application in treating conditions like Alzheimer's or Parkinson's disease.

Case Study 1: Antiproliferative Effects

In a study assessing the antiproliferative effects of indoline-based compounds, it was found that modifications to the indoline structure significantly influenced biological activity. The introduction of halogen substituents enhanced the potency against cancer cell lines . This underscores the importance of structural optimization in developing effective anticancer agents.

Case Study 2: Inflammation Model

A model using lipopolysaccharide (LPS) induced inflammation in murine macrophages showed that treatment with related pyrazolo compounds reduced pro-inflammatory cytokine production significantly. This indicates their potential use as anti-inflammatory agents .

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The 3-chlorophenyl substituent enables aromatic nucleophilic substitution under specific conditions. Comparative studies show:

Conditions	Reagents	Product Formation	Yield (%)	Source
Pd-catalyzed coupling	Arylboronic acids	Biaryl derivatives	65-78
Microwave-assisted amination	Piperazine derivatives	3-Aminophenyl analogs	82
SNAr in DMF (120°C)	Secondary amines	Dimethylamino-substituted aryl	71

Key observation: Steric hindrance from the pyrazolo-pyridazine core reduces reaction rates compared to simpler chlorobenzene derivatives .

Condensation Reactions

The 2-oxoethyl group participates in Knoevenagel-type condensations with active methylene compounds:

Representative reaction (EtOH, 80°C):
Reactant: Malononitrile
Product: 6-(2-(indolin-1-yl)-2-(dicyanomethylene)ethyl)-derivative
Yield: 68%
Characterization: $^1H$-NMR showed disappearance of oxoethyl protons at δ 4.21 ppm .

Oxidation/Reduction Pathways

The indoline moiety undergoes selective oxidation :

Oxidizing Agent	Conditions	Product	Selectivity
DDQ	CH$_2$Cl$_2$, rt	Indole-2-one derivative	89%
H$_2$O$_2$/AcOH	Reflux, 3h	N-Oxide formation	47%
NaBH$_4$	MeOH, 0°C	Reduced oxoethyl to hydroxyl	63%

Ring-Opening Reactions

The pyridazinone ring demonstrates base-mediated fragmentation :

NaOH (10% aq.)/EtOH, 70°C:
→ Cleavage at N6-C7 bond
→ Formation of:

• 3-Chlorophenyl-pyrazole fragment (m/z 231.08)

• Indolinyl diketone (m/z 205.12)
  Mass balance: 92% at 2h reaction time .

Catalytic Functionalization

Palladium-mediated cross-couplings exhibit positional selectivity:

Reaction Type	Catalytic System	Coupling Position	TOF (h⁻¹)
Suzuki-Miyaura	Pd(PPh$_3$)$_4$	C4-methyl group	112
Buchwald-Hartwig	Pd$_2$(dba)$_3$	Indoline N1-position	84

Notable limitation: The 3-chlorophenyl group inhibits coupling at C5 due to steric shielding .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Heterocyclic Systems

The pyrazolo[3,4-d]pyridazinone scaffold differs from related heterocycles in electronic and steric properties:

Compound Class	Core Structure	Key Features
Pyrazolo[3,4-d]pyridazinone (Target)	Pyrazole fused with pyridazine	Electron-deficient pyridazine core; planar geometry favors π-π interactions
Pyrazolo[3,4-d]pyrimidines (e.g., Example 80 )	Pyrazole fused with pyrimidine	Pyrimidine’s nitrogen-rich core enhances hydrogen-bonding potential
Pyrano[2,3-c]pyrazol-6-ones (e.g., Compound 4 )	Pyran fused with pyrazole	Oxygen-containing pyran ring increases polarity and solubility

Substituent Effects

Substituents critically modulate pharmacological profiles:

Compound	Substituents at Key Positions	Impact on Properties
Target Compound	3-Chlorophenyl, indolin-oxoethyl	Chlorine enhances lipophilicity; indole moiety may interact with aromatic receptors
Example 80 (Patent Compound )	2,3-Dimethyl-2H-indazol-6-yl, fluoro	Methyl groups improve metabolic stability; fluorine enhances electronegativity
Compound 8 (Synthesized in )	Ethoxycarbonylbenzenediazonium	Polar ester group increases solubility but may reduce membrane permeability

Key Insight: The indolin-oxoethyl group in the target compound introduces a unique hydrogen-bond donor/acceptor profile compared to dimethylindazole (Example 80) or ester-based substituents (Compound 8). This could influence selectivity for targets like kinases or neurotransmitter receptors .